N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C12H14N2O3/c1-17-10-5-3-2-4-8(10)14-12(16)9-6-7-11(15)13-9/h2-5,9H,6-7H2,1H3,(H,13,15)(H,14,16)
• InChI Key: BWZXWOSKUYLEGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2CCC(=O)N2
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol

Description

“N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide” likely belongs to a class of compounds known as piperazines. Piperazines are cyclic organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

The synthesis of piperazine derivatives typically involves reactions of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group.

Molecular Structure Analysis

The molecular structure of compounds similar to “N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide” has been extensively studied using techniques such as X-ray crystallography. These studies reveal that the compound’s structure is stabilized by hydrogen bonds and π-π interactions, contributing to its stability and reactivity.

Chemical Reactions Analysis

Benzenesulfonamides, including compounds similar to “N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide”, undergo various chemical reactions, such as condensation to form Schiff bases, and can participate in photophysical and photochemical processes.

Physical And Chemical Properties Analysis

Phenolic compounds, which may be structurally similar, have characteristic physical properties such as melting and boiling points, density, solubility, physical state, color, flavor, and aroma. The diverse chemical structure defines their characteristic chemical properties such as antioxidant properties, acidity, metal complexation, hydrogen bonding, ester formation.

Scientific Research Applications

Molecular Structure and Conformation

The molecular structure and conformation of related compounds have been extensively studied, revealing insights into their potential antineoplastic properties. For instance, a study on a solvated compound similar in structure to N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide demonstrated its crystallization and molecular conformation using X-ray analysis and AM1 molecular orbital methods. This research highlighted the compound's potential as an antineoplastic agent, with its crystal structure offering insights into its interaction mechanisms and stability (Surajit Banerjee et al., 2002).

Synthesis and Chemical Properties

The synthesis of 5-oxopyrrolidine-2-carboxamides, closely related to N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide, through a one-pot base-mediated process, showcases the chemical versatility and applicability of these compounds in creating complex molecular structures. This method facilitates the production of 5-oxopyrrolidine-2-carboxamides in good yields, demonstrating the compound's potential for further application in medicinal chemistry and drug design (Xiaohua Zeng et al., 2013).

Antitubercular and Antibacterial Activities

Research into pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives, which share structural similarities with N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide, has uncovered significant antitubercular and antibacterial activities. These studies not only highlight the potential therapeutic applications of these compounds but also contribute to the development of new antimicrobial agents (S. Bodige et al., 2019).

Safety and Hazards

The safety and hazards of a specific compound depend on its physical and chemical properties. It’s important to refer to the Safety Data Sheet (SDS) for specific information. Generally, it’s advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes

Mode of Action

It is likely that it interacts with its targets in a manner similar to related compounds, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been found to influence various biochemical pathways, including purine and pyrimidine metabolism

Pharmacokinetics

Studies on similar compounds suggest that they may have good bioavailability and metabolic stability .

Result of Action

Based on studies of similar compounds, it may have significant effects on cellular processes, potentially leading to changes in cell function .

Action Environment

The action of N-(2-methoxyphenyl)-5-oxopyrrolidine-2-carboxamide can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. Specific studies on how these factors influence the action, efficacy, and stability of this compound are currently lacking .